Cas no 186590-38-5 (Benzonitrile,3,4-difluoro-5-hydroxy-)

Benzonitrile,3,4-difluoro-5-hydroxy- structure
186590-38-5 structure
Product Name:Benzonitrile,3,4-difluoro-5-hydroxy-
CAS No:186590-38-5
MF:C7H3F2NO
MW:155.101628541946
CID:114867
PubChem ID:45090612
Update Time:2025-04-18

Benzonitrile,3,4-difluoro-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,4-difluoro-5-hydroxy-
    • Benzonitrile, 3,4-difluoro-5-hydroxy- (9CI)
    • SCHEMBL18002603
    • 3,4-Difluoro-5-hydroxybenzonitrile
    • 186590-38-5
    • Inchi: 1S/C7H3F2NO/c8-5-1-4(3-10)2-6(11)7(5)9/h1-2,11H
    • InChI Key: RTWSBHDZPFYJRL-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C#N)C=C1O)F

Computed Properties

  • Exact Mass: 155.01829
  • Monoisotopic Mass: 155.01827004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
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